Cas no 1212121-08-8 ((R)-N-1-(2-Fluorophenyl)ethylmethylamine)

• Product Name: (R)-N-1-(2-Fluorophenyl)ethylmethylamine
• CAS No: 1212121-08-8
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 2184741
• PubChem ID: 40787003
• Update Time: 2024-02-28

(R)-N-1-(2-Fluorophenyl)ethylmethylamine Chemical and Physical Properties

Names and Identifiers

• (R)-n-[1-(2-fluorophenyl)ethyl]methylamine
• (1S)-1-(2-fluorophenyl)-N-methylethanamine
• (1R)-1-(2-Fluorophenyl)-N-methylethylamine
• MFCD07779097
• AKOS017407154
• SCHEMBL16254312
• (R)-1-(2-Fluorophenyl)-N-methylethanamine
• (1R)-1-(2-fluorophenyl)-N-methylethanamine
• 1212121-08-8
• N12637
• [(1R)-1-(2-fluorophenyl)ethyl](methyl)amine
• (R)-N-1-(2-Fluorophenyl)ethylmethylamine

• Inchi： 1S/C9H12FN/c1-7(11-2)8-5-3-4-6-9(8)10/h3-7,11H,1-2H3/t7-/m1/s1
• InChI Key： QEHQNPXQYYTODW-SSDOTTSWSA-N
• SMILES： FC1C=CC=CC=1[C@@H](C)NC

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 176.4±15.0 °C at 760 mmHg
• Flash Point: 60.5±20.4 °C
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

(R)-N-1-(2-Fluorophenyl)ethylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes